1,3,5-trimethyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C14H19N5O/c1-9-13(10(2)18(3)17-9)14(20)16-11-5-7-19-12(8-11)4-6-15-19/h4,6,11H,5,7-8H2,1-3H3,(H,16,20)
• InChI Key: QZNHZVRIHKHLHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NC2CCN3C(=CC=N3)C2
• Molecular Formula: C14H19N5O
• Molecular Weight: 273.33 g/mol

Description

1,3,5-trimethyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H19N5O and its molecular weight is 273.34. The purity is usually 95%.
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Scientific Research Applications

Functionalization Reactions and Synthesis Methods

Studies have explored the functionalization reactions and synthesis methods of pyrazole derivatives, highlighting their importance in the creation of complex molecules for various applications. For example, experimental and theoretical studies on the functionalization reactions of pyrazole derivatives with aminoheterocycles have demonstrated the versatility of these compounds in synthesizing new chemical entities with potential biological activities (Yıldırım, Kandemirli, & Demir, 2005). Such methodologies are crucial for the development of novel compounds with specific properties for scientific and medicinal applications.

Biological Activity and Antitumor Agents

The synthesis and biological evaluation of novel pyrazolopyrimidine derivatives as anticancer and anti-inflammatory agents have been a focus of recent research. These studies underscore the therapeutic potential of pyrazole derivatives in treating diseases, with some compounds showing promising activity against cancer cell lines (Rahmouni et al., 2016). The investigation into the antitumor activities and the structural elucidation of these compounds provide valuable information for the design of new drugs and therapeutic strategies.

Antimicrobial and Antifungal Applications

The antimycobacterial activity of substituted pyrazole derivatives against Mycobacterium tuberculosis highlights the potential use of these compounds in combating infectious diseases. Such studies reveal the importance of chemical modification in enhancing the biological activity of pyrazole derivatives, offering insights into developing new antimicrobial agents (Gezginci, Martin, & Franzblau, 1998).